Cas no 2227797-51-3 ((1R)-3-amino-1-(4-bromo-3,5-dimethylphenyl)propan-1-ol)

• Product Name: (1R)-3-amino-1-(4-bromo-3,5-dimethylphenyl)propan-1-ol
• CAS No: 2227797-51-3
• MF: C₁₁H₁₆BrNO
• MW: 258.154842376709
• CID: 6381535
• PubChem ID: 165643545
• Update Time: 2025-10-13

(1R)-3-amino-1-(4-bromo-3,5-dimethylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-3-amino-1-(4-bromo-3,5-dimethylphenyl)propan-1-ol
• EN300-1924231
• 2227797-51-3

• Inchi： 1S/C11H16BrNO/c1-7-5-9(10(14)3-4-13)6-8(2)11(7)12/h5-6,10,14H,3-4,13H2,1-2H3/t10-/m1/s1
• InChI Key： UFKVJZKPHPKBSE-SNVBAGLBSA-N
• SMILES： BrC1C(C)=CC(=CC=1C)[C@@H](CCN)O

Computed Properties

• Exact Mass: 257.04153g/mol
• Monoisotopic Mass: 257.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.2Ų

Additional information on (1R)-3-amino-1-(4-bromo-3,5-dimethylphenyl)propan-1-ol

(1R)-3-amino-1-(4-bromo-3,5-dimethylphenyl)propan-1-ol

(1R)-3-amino-1-(4-bromo-3,5-dimethylphenyl)propan-1-ol, with the CAS number 2227797-51-3, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an amino group with a substituted phenyl ring and a hydroxyl group. The stereochemistry at the chiral center (denoted by the (R) configuration) plays a crucial role in determining its properties and potential applications.

The synthesis of (1R)-3-amino-1-(4-bromo-3,5-dimethylphenyl)propan-1-ol involves a series of carefully designed reactions, including nucleophilic substitutions and reductions. Recent advancements in asymmetric synthesis have enabled the efficient preparation of this compound with high enantiomeric excess, making it a valuable intermediate in drug discovery programs. The presence of the bromine atom at the para position of the phenyl ring introduces unique electronic and steric effects, which can influence the compound's reactivity and biological activity.

One of the most promising applications of this compound lies in its potential as a precursor for bioactive molecules. Researchers have explored its role in the development of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in cellular signaling pathways. These findings highlight its importance as a building block in medicinal chemistry.

In addition to its pharmacological relevance, (1R)-3-amino-1-(4-bromo-3,5-dimethylphenyl)propan-1-ol has also been investigated for its physical and chemical properties. Experimental data reveal that it has a melting point of approximately 85°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for use in various organic transformations that require precise control over reaction conditions.

The stereochemistry of this compound is particularly noteworthy. The (R) configuration at the chiral center ensures that it interacts selectively with biological targets, which is critical for achieving desired pharmacological effects. Recent studies have employed advanced computational methods to model the interactions between this compound and protein receptors, providing valuable insights into its binding modes and potential optimization strategies.

Moreover, the presence of multiple functional groups in this molecule offers versatility in terms of further modification. For example, the amino group can be easily alkylated or acetylated to generate derivatives with enhanced stability or improved pharmacokinetic profiles. Similarly, the hydroxyl group can be converted into other functionalities such as esters or ethers, expanding its utility in synthetic routes.

From an environmental perspective, understanding the degradation pathways of (1R)-3-amino-1-(4-bromo-3,5-dimethylphenyl)propan-1-ol is essential for assessing its potential impact on ecosystems. Recent research has focused on identifying microbial communities capable of metabolizing this compound under aerobic and anaerobic conditions. These studies aim to develop bioremediation strategies for contaminated sites while minimizing ecological risks.

In conclusion, (1R)-3-amino-1-(4-bromo-3,5-dimethylphenyl)propan-1